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Compound of Interest

Compound Name: Ethyl cyclopentylideneacetate

Cat. No.: B162082 Get Quote

Technical Guide: Ethyl Cyclopentylideneacetate
Prepared for: Researchers, Scientists, and Drug Development Professionals Subject:

Physicochemical Properties of Ethyl Cyclopentylideneacetate

This document provides a concise technical summary of the core physicochemical properties of

Ethyl Cyclopentylideneacetate, a compound relevant in various chemical synthesis and

research applications. The data herein is compiled from verified chemical databases.

Quantitative Data Summary
The fundamental molecular properties of Ethyl Cyclopentylideneacetate are summarized

below. These values are critical for stoichiometric calculations, analytical characterization, and

experimental design.
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Property Value Reference

Molecular Formula C₉H₁₄O₂ [1][2][3]

Molecular Weight 154.21 g/mol [1][3]

IUPAC Name
ethyl 2-

cyclopentylideneacetate
[1]

CAS Number 1903-22-6 [1][2][3]

Monoisotopic Mass 154.099379685 Da [1]

Methodology & Protocols
The data presented in this guide are derived from both computational and established

experimental protocols.

2.1 Molecular Formula and Weight Calculation The molecular formula (C₉H₁₄O₂) is determined

through elemental analysis and confirmed by mass spectrometry. The molecular weight is a

calculated value based on the molecular formula and the standard atomic weights of its

constituent elements: Carbon (≈12.011 u), Hydrogen (≈1.008 u), and Oxygen (≈15.999 u).

Calculation: (9 * 12.011) + (14 * 1.008) + (2 * 15.999) = 154.207 g/mol . The commonly cited

value is rounded to 154.21 g/mol [1][3].

2.2 Experimental Verification Protocol: Mass Spectrometry High-resolution mass spectrometry

(HRMS) is the standard experimental method to confirm both the molecular formula and the

precise molecular weight (monoisotopic mass).

Sample Preparation: The compound is dissolved in a suitable volatile solvent (e.g.,

methanol, acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized, typically using

Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS).

Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by a high-

resolution analyzer (e.g., TOF, Orbitrap).
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Data Interpretation: The resulting spectrum provides the monoisotopic mass of the molecule

with high precision, which is used to confirm the elemental composition and validate the

molecular formula. For Ethyl Cyclopentylideneacetate, this value is approximately 154.099

Da[1].

Visualization of Molecular Composition
The following diagram illustrates the relationship between the compound and its elemental

formula, providing a clear visual breakdown of its atomic constituents.
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Ethyl Cyclopentylideneacetate Composition

Constituent Elements
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Molecular Formula
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Figure 1: Elemental composition of Ethyl Cyclopentylideneacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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